Cas no 4786-19-0 (3-methylbut-3-enenitrile)

• Product Name: 3-methylbut-3-enenitrile
• CAS No: 4786-19-0
• MF: C₅H₇N
• MW: 81.1157810688019
• MDL: MFCD00039490
• CID: 329495
• PubChem ID: 20912
• Update Time: 2025-09-27

3-methylbut-3-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Butenenitrile,3-methyl-
• 3-methylbut-3-enenitrile
• METHALLYL CYANIDE
• 3-Butenenitrile,3-methyl
• 3-Methyl-3-butenenitrile
• 3-Methyl-3-butenonitrile
• 3-methyl-but-3-enenitrile
• 3-Methyl-but-3-ennitril
• Q27284067
• EN300-1263863
• OIQDAVBXDLGCID-UHFFFAOYSA-
• NSC-163366
• 3-Methyl-3-butennitril
• W-109643
• NSC 163366
• 3-Methyl-3-butennitril [Czech]
• FT-0692229
• 4786-19-0
• BRN 0506092
• NSC163366
• 4-02-00-01550 (Beilstein Handbook Reference)
• AKOS000167113
• MJF04I7OGH
• InChI=1/C5H7N/c1-5(2)3-4-6/h1,3H2,2H3
• WLN: NC1Y1&U1
• 16,(5-ALPHA)-ANDROSTEN-3-BETA-OL
• Methallylkyanid
• 3-Butenenitrile, 3-methyl-
• Methallylkyanid [Czech]
• UNII-MJF04I7OGH
• DTXSID80197306
• MFCD00039490

• MDL： MFCD00039490
• Inchi： 1S/C5H7N/c1-5(2)3-4-6/h1,3H2,2H3
• InChI Key： OIQDAVBXDLGCID-UHFFFAOYSA-N
• SMILES： N#CCC(=C)C

Computed Properties

• Exact Mass: 81.05780
• Monoisotopic Mass: 81.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 93.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 1.47618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles